Cas no 68002-65-3 (Nitriles, C16-18)
Nitriles, C16-18 structure
Product Name:Nitriles, C16-18
CAS No:68002-65-3
MF:C17H33N
MW:251.450625181198
CID:1723036
PubChem ID:79388
Update Time:2025-04-21
Nitriles, C16-18 Chemical and Physical Properties
Names and Identifiers
-
- Nitriles, C16-18
- (C16-C18) Alkylnitrile
- MFCD00042635
- heptadecannitril
- Heptadecanenitrile
- EC 268-079-6
- Heptadecanedinitrile
- DTXCID208360
- EINECS 226-432-1
- NSC 3704
- Heptadecanonitrile
- Heptadecanoic acid nitrile
- Heptadecanenitrile, >=95.0% (GC)
- 68002-65-3
- D90904
- Cetyl cyanide
- DTXSID90873467
- 1-Cyanohexadecane
- H0568
- AI3-07618
- EINECS 268-079-6
- NSC3704
- NS00002663
- SCHEMBL60687
- n-Heptadecanonitrile
- NSC-3704
- Hexadecyl cyanide
- Margaronitrile
- 5399-02-0
-
- Inchi： 1S/C17H33N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-16H2,1H3
- InChI Key： ZXPWFWWSCFIFII-UHFFFAOYSA-N
- SMILES： N#CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 251.261300057g/mol
- Monoisotopic Mass: 251.261300057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 23.8Ų
Nitriles, C16-18 Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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